- Process for the synthesis of chlorzoxazone, United States, , ,
Cas no 95-25-0 (Chlorzoxazone)
Chlorzoxazone Chemical and Physical Properties
Names and Identifiers
-
- Chlorzoxazone
- 2-Benzothiazolinone
- 5-chloro-2-benzoxazolone
- 5-Chloro-2-Benzoxazolinoone
- 5-Chloro-2(3H)-benzoxazolone
- 5-Chloro-1,3-benzoxazol-2(3H)-one
- 5-chloro-3H-1,3-benzoxazol-2-one
- C7H4ClNO2
- 2(3H)-BENZOXAZOLONE,5-CHLORO-
- 5-Chlor-2-hydroxy-benzoxazol
- 5-Chloro-2-hydroxybenzoxazole
- 5-chloro-3H-benzooxazol-2-one
- 5-CHLOROBENZOXAZOL-2-ONE
- Biomioran
- CHLOROXAZON
- chloroxazone
- CHLORZOXANE
- Chlorzoxazon
- Chlorzoxazone (350 mg)
- CHLORZOXAZONE-D3
- Myoflexin
- Myoflexine
- Paraflex
- Pathorysin
- Solaxin
- 5-Chloro-2-benzoxazolinone
- 2(3H)-Benzoxazolone, 5-chloro-
- Escoflex
- Miotran
- Neoflex
- Mioran
- Parafon Forte DSC
- 5-Chlorobenzoxazolidone
- 5-Chloro-2-benzoxazolol
- Strifon Forte Dsc
- 5-Chlorobenzoxazolone
- 2-Hydroxy-5-chlorobenzoxazole
- 5
- 2-Benzoxazolinone, 5-chloro- (6CI, 7CI, 8CI)
- 5-Chloro-2(3H)-benzoxazolone (ACI)
- 5-Chloro-2-oxo-3H-benzoxazole
- 5-Chloro-3H-benzoxazol-2-one
- Cipzox
- MeSH ID: D002753
- NSC 26189
- Parfon-forte
- STK071582
- NSC-26189
- CHLORZOXAZONE [USP MONOGRAPH]
- CHEBI:3655
- CHLORZOXAZONE [USP-RS]
- SCHEMBL35177
- 5-Chlorobenzoksazolon-2 [Polish]
- CHLORZOXAZONE (USP MONOGRAPH)
- HMS2091E14
- BP-11613
- NCGC00093714-03
- component of Parafon Forte
- HMS3259I15
- 5-chloro-1,3-benzoxazole-2(3H)-one
- Paraflex (TN)
- Parafon
- UNII-H0DE420U8G
- AB00051947
- BRD-K98174813-001-18-0
- Spectrum_000148
- NCGC00015238-01
- H0DE420U8G
- C 4397
- component of Parafon Forte (Salt/Mix)
- NC00499
- NCGC00015238-13
- ALBB-012641
- HMS1920O07
- BDBM50290811
- NCGC00093714-02
- CS-5155
- Spectrum5_000745
- HY-B1462
- Opera_ID_1659
- BRD-K98174813-001-17-2
- BPBio1_000029
- KBio3_001239
- BRD-K98174813-001-08-1
- 5-chloro-benzoxazolin-2-one
- Chlorzoxazone, United States Pharmacopeia (USP) Reference Standard
- CHLORZOXAZONE [JAN]
- Parafon Forte
- MLS000069380
- NCGC00015238-24
- D78096
- KBioGR_000814
- Z57183224
- BCP07916
- 5-Chlorobenzoksazolinon-2 [Polish]
- M03BB03
- NCGC00015238-02
- Chlorzoxazone (USP:INN:BAN:JAN)
- DTXCID302813
- BRD-K98174813-001-05-7
- s4155
- 5-Chlorobenzoksazolinon-2
- AKOS000404381
- KBio1_000895
- 5-Chlorbenzoxazolin-2-on
- SMR000058269
- NCGC00015238-10
- A845253
- Usaf ma-10
- Lorzone
- LP00253
- CHLORZOXAZONE [INN]
- Tox21_500253
- Klorzoxazon
- CLW
- CHLORZOXAZONE [MART.]
- HMS3652K22
- Q3294630
- EU-0100253
- AB00051947_05
- 5-chlorobenzo[d]oxazol-2-ol
- AI3-63119
- Spectrum3_000350
- Lopac-C-4397
- Chlorzoxazone (JAN/USP/INN)
- KBioSS_000628
- AB00051947_06
- CHLORZOXAZONE [ORANGE BOOK]
- Tox21_110105
- D00771
- DB-057571
- Chlorzoxazonum [INN-Latin]
- C2237
- KBio2_003196
- NCGC00015238-05
- Clorzoxazona [INN-Spanish]
- Prestwick3_000163
- CHLORZOXAZONE (USP IMPURITY)
- Spectrum4_000287
- chlorozoxazone
- Parafon Dsc
- HMS3260D08
- NCGC00015238-07
- Remofleks
- NS00001077
- HMS1568B07
- Prestwick_62
- 2-BENZOXAZOLINONE, 5-CHLORO-
- 95-25-0
- Chlorsoxazone
- CHLORZOXAZONE [MI]
- MFCD00005717
- CHEMBL1371
- HMS3373P17
- NCGC00260938-01
- NSC-756693
- Clorzoxazona (INN-Spanish)
- CHLORZOXAZONE (USP-RS)
- CHLORZOXAZONE [VANDF]
- SW196377-3
- SR-01000075207-3
- BSPBio_000025
- SR-01000075207
- HG-0202
- HMS502M17
- SPBio_001077
- NCGC00015238-09
- HMS2095B07
- KBio2_000628
- EN300-31026
- NCGC00093714-04
- CHLORZOXAZONE [WHO-DD]
- 5-chloro-2,3-dihydro-1,3-benzoxazol-2-one
- 5-chlorobenzoxazolin-2-one
- Chlorzoxazone 1.0 mg/ml in Acetonitrile
- NCGC00093714-01
- BSPBio_002019
- KBio2_005764
- Clorzoxazona
- GTPL2322
- CHLORZOXAZONE [USP IMPURITY]
- 5-chloro-1,3-benzoxazol-2-ol
- Prestwick1_000163
- NCGC00015238-08
- NCGC00015238-03
- W-100168
- 5-Chloro-1,3-benzoxazol-2(3H)-one #
- InChI=1/C7H4ClNO2/c8-4-1-2-6-5(3-4)9-7(10)11-6/h1-3H,(H,9,10
- NSC26189
- CAS-95-25-0
- Clorzoxazone
- SR-01000075207-1
- 5-chloranyl-3H-1,3-benzoxazol-2-one
- Pharmakon1600-01500188
- NSC756693
- Chlorzoxazonum
- 5-Chloro-3(H)-2-benzoxazolone
- DTXSID9022813
- EINECS 202-403-9
- DivK1c_000895
- HMS3885N07
- Tox21_110105_1
- 5-Chlorobenzoksazolon-2
- Chlorzoxazone,(S)
- Chlorzoxazonum (INN-Latin)
- SBI-0050241.P004
- STR00805
- NCGC00015238-06
- CHLORZOXAZONE (MART.)
- 5-Chlorobenzoxazolinone
- Prestwick0_000163
- Prestwick2_000163
- 5-Chlorobenzo[d]oxazol-2(3H)-one
- chlorzoxazona
- SPECTRUM1500188
- HMS2235I19
- Nyoflex
- Strifon
- WLN: T56 BMVOJ HG
- DB00356
- C07931
- AC-12192
- 5-Chloro-benzooxazol-2-ol
- Spectrum2_001149
- SPBio_001946
- CCG-40323
- Chlorzoxazone [USP:INN:BAN:JAN]
- NCGC00015238-04
- HMS3712B07
- NINDS_000895
- IDI1_000895
- Lopac0_000253
- SR-01000075207-5
- SDCCGSBI-0050241.P005
-
- MDL: MFCD00005717
- Inchi: 1S/C7H4ClNO2/c8-4-1-2-6-5(3-4)9-7(10)11-6/h1-3H,(H,9,10)
- InChI Key: TZFWDZFKRBELIQ-UHFFFAOYSA-N
- SMILES: O=C1NC2C(=CC=C(C=2)Cl)O1
Computed Properties
- Exact Mass: 168.99300
- Monoisotopic Mass: 168.993
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38.3
- Surface Charge: 0
- Tautomer Count: 2
Experimental Properties
- Color/Form: Crystals.
- Density: 1.3771 (rough estimate)
- Melting Point: 191-192 °C (lit.)
- Boiling Point:
- Flash Point: 157.5 °C
- Refractive Index: 1.5557 (estimate)
- Solubility: DMSO: soluble50mg/mL, clear
- Water Partition Coefficient: 0.1 g/100 mL
- PSA: 46.26000
- LogP: 2.18680
- Merck: 14,2194
- Solubility: Soluble in ammonia, methanol, ethanol, isopropanol, slightly soluble in water.
Chlorzoxazone Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H302-H315-H319
- Warning Statement: P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: S26-S36-S24/25-S37/39
- RTECS:DM5250000
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- TSCA:Yes
- Toxicity:LD50 in mice (mg/kg): 3650 orally, 380 i.p. (suspensions); 440 orally, 183 i.p. (solns of Na salt) (Hofrichter)
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases:R36/37/38
Chlorzoxazone Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Chlorzoxazone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B1462-10mM*1mLinDMSO |
Chlorzoxazone |
95-25-0 | 99.60% | 10mM*1mLinDMSO |
¥500 | 2022-05-18 | |
| MedChemExpress | HY-B1462-500mg |
Chlorzoxazone |
95-25-0 | 99.84% | 500mg |
¥200 | 2024-04-15 | |
| MedChemExpress | HY-B1462-5g |
Chlorzoxazone |
95-25-0 | 99.84% | 5g |
¥500 | 2024-04-15 | |
| S e l l e c k ZHONG GUO | S4155-50mg |
Chlorzoxazone |
95-25-0 | 99.8% | 50mg |
¥797.52 | 2023-09-15 | |
| DC Chemicals | DC9194-1 g |
Chlorzoxazone |
95-25-0 | >98% | 1g |
$300.0 | 2022-02-28 | |
| Apollo Scientific | OR18273-100g |
5-Chloro-1,3-benzoxazol-2(3H)-one |
95-25-0 | 99% | 100g |
£48.00 | 2023-09-01 | |
| Apollo Scientific | OR18273-250g |
5-Chloro-1,3-benzoxazol-2(3H)-one |
95-25-0 | 99% | 250g |
£82.00 | 2023-09-01 | |
| Apollo Scientific | OR18273-1kg |
5-Chloro-1,3-benzoxazol-2(3H)-one |
95-25-0 | 99% | 1kg |
£210.00 | 2023-09-01 | |
| ChemScence | CS-5155-500g |
Chlorzoxazone |
95-25-0 | 99.72% | 500g |
$132.0 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T1650-500 mg |
Chlorzoxazone |
95-25-0 | 99.72% | 500MG |
¥395.00 | 2022-04-26 |
Chlorzoxazone Production Method
Production Method 1
1.2 Reagents: Potassium carbonate ; rt → 60 °C; 2 h, 60 °C
Production Method 2
- Preparation of cyclic carbonates and 2-oxazolidones using di-2-pyridyl carbonate, Heterocycles, 1986, 24(6), 1625-30
Production Method 3
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
- Comparative evaluation of 99mTc-MBIP-X/11[C] MBMP for visualization of 18 kDa translocator protein, New Journal of Chemistry, 2019, 43(28), 11288-11295
Production Method 4
Production Method 5
- Synthesis and bioactivity of substituted 2(3H)-benzoxazolone derivatives, Nongyaoxue Xuebao, 2005, 7(4), 306-310
Production Method 6
Production Method 7
1.2 Reagents: Water ; rt
- Discovery of potent IDO1 inhibitors derived from tryptophan using scaffold-hopping and structure-based design approaches, European Journal of Medicinal Chemistry, 2017, 138, 199-211
Production Method 8
Production Method 9
Production Method 10
- Preparation method of chlorzoxazone by ring expansion reaction, China, , ,
Production Method 11
- Preparation of chlorzoxazone, China, , ,
Production Method 12
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 2 h, reflux
- Facile Synthesis of Benzo[d]azol-2(3H)-ones Using 2-Phenoxycarbonyl-4,5-dichloropyridazin-3(2H)-one as Green CO Source, Synlett, 2015, 26(14), 1985-1990
Production Method 13
- Synthesis of chlorzoxazone by the method of diphosgene, Gaoxiao Huaxue Gongcheng Xuebao, 2006, 20(2), 254-257
Production Method 14
- Studies on activating methods of functional groups. Part XVII. Novel reactions of S,S'-bis(1-phenyl-1H-tetrazol-5-yl) dithiocarbonate, Chemical & Pharmaceutical Bulletin, 1989, 37(9), 2334-7
Production Method 15
Production Method 16
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 7, 10 °C → reflux; cooled
1.3 Reagents: Water ; 1 h, reflux
- Synthesis and characterization of benzoxazolone derivatives, Wuhan Gongcheng Daxue Xuebao, 2011, 33(5), 12-14
Production Method 17
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
- Iron(III)-Mediated Nucleophilic Halogenation of Phenols Using an Amido Directing Group, European Journal of Organic Chemistry, 2022, 2022(17),
Production Method 18
- Synthesis and bioactivity of substituted 3H-benzoxazol-2-ones and 4H-benzoxazin-3-ones, Xiandai Nongyao, 2009, 8(1), 15-19
Production Method 19
Production Method 20
Chlorzoxazone Raw materials
- Trifluoromethanesulfonic acid trifluoromethyl ester
- Urea
- N,N'-Carbonyldiimidazole
- 2-Propen-1-yl N-(5-chloro-2-hydroxyphenyl)carbamate
- phenyl 4,5-dichloro-6-oxopyridazine-1(6H)-carboxylate
- 2-oxo-3H-1,3-benzoxazole-5-carboxylic acid
Chlorzoxazone Preparation Products
Chlorzoxazone Suppliers
Chlorzoxazone Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Chlorzoxazone
Chlorzoxazone: Pharmacological Profile and Recent Research Developments
Chlorzoxazone, a compound with the chemical formula C14H11N3O4 and a CAS number of 95-25-0, is a well-known pharmaceutical agent primarily utilized for its muscle relaxant properties. This compound belongs to the benzoxazone class of drugs and has been extensively studied for its therapeutic applications in managing musculoskeletal disorders. The pharmacological efficacy of Chlorzoxazone is primarily attributed to its ability to inhibit central nervous system activity, thereby reducing muscle spasm and enhancing mobility in patients suffering from conditions such as multiple sclerosis, spinal cord injuries, and other neuromuscular disorders.
The mechanism of action of Chlorzoxazone involves the modulation of gamma-aminobutyric acid (GABA) receptors in the central nervous system. GABA is an inhibitory neurotransmitter that plays a crucial role in reducing neuronal excitability. By enhancing GABAergic transmission, Chlorzoxazone effectively reduces excessive muscle activity, providing relief from conditions characterized by muscle stiffness and spasms. This mechanism has been further explored in recent studies, which highlight the compound's potential in treating not only acute musculoskeletal conditions but also chronic pain syndromes associated with neuromuscular dysfunction.
In recent years, research on Chlorzoxazone has expanded beyond its traditional applications. A significant area of interest has been its potential role in managing neuropathic pain. Neuropathic pain, often resulting from nerve damage or dysfunction, poses a significant challenge in clinical practice due to its complex pathophysiology. Studies have demonstrated that Chlorzoxazone can interact with opioid receptors and other pain-signaling pathways, offering a novel approach to pain management. This has led to investigations into its efficacy in conditions such as diabetic neuropathy and postherpetic neuralgia, where traditional analgesics often fail to provide adequate relief.
The safety profile of Chlorzoxazone, particularly when compared to other muscle relaxants, has been another focus of recent research. Clinical trials have shown that while Chlorzoxazone can cause drowsiness and dizziness, these side effects are generally mild and well-tolerated. Furthermore, the compound does not typically cause the sedation or cognitive impairment associated with benzodiazepine-based muscle relaxants. This makes it a favorable option for patients who require muscle relaxation without significant impairment of daily functioning. The lack of significant respiratory depression is also a notable advantage, making it suitable for broader patient populations.
Epidemiological studies have also provided insights into the long-term use of Chlorzoxazone. These studies have indicated that chronic use of the compound does not lead to tolerance or dependence, which is a critical consideration for patients requiring long-term management of musculoskeletal conditions. Additionally, research has explored the potential synergistic effects of combining Chlorzoxazone with other therapeutic agents, such as nonsteroidal anti-inflammatory drugs (NSAIDs) and physical therapy. This combination approach has shown promise in improving outcomes for patients with chronic musculoskeletal pain.
The pharmacokinetics of Chlorzoxazone have been extensively studied to optimize its therapeutic use. The compound is well-absorbed after oral administration and exhibits linear pharmacokinetics at therapeutic doses. Its elimination half-life is approximately 6-8 hours, which allows for once or twice daily dosing regimens. Recent advances in drug delivery systems have also enabled the development of extended-release formulations of Chlorzoxazone, which provide sustained release over an extended period and may improve patient compliance by reducing the frequency of dosing.
The role of genetic factors in determining individual responses to Chlorzoxazone has also been an area of active investigation. Genetic polymorphisms in drug-metabolizing enzymes can influence how individuals metabolize and respond to medications. Studies have identified specific genetic markers that may predict response variability to Chlorzoxazone, which could help personalize treatment strategies for patients. This approach aligns with the broader trend towards precision medicine, where treatment decisions are based on individual genetic profiles rather than population-based guidelines.
In conclusion, CAS no 95-25-0, commonly known asChlorzoxazone, remains a valuable therapeutic agent in the management of musculoskeletal disorders and neuropathic pain. Its unique mechanism of action, favorable safety profile, and potential for combination therapy make it a versatile option for clinicians treating these conditions. As research continues to uncover new applications and optimize its use through advanced delivery systems and personalized medicine approaches, the therapeutic landscape for patients with musculoskeletal and neurological conditions continues to evolve positively.
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